![molecular formula C19H24N4O4S B2922126 5-((3-Ethoxypropyl)amino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile CAS No. 941245-45-0](/img/structure/B2922126.png)
5-((3-Ethoxypropyl)amino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile
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Description
5-((3-Ethoxypropyl)amino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C19H24N4O4S and its molecular weight is 404.49. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compounds in Drug Discovery
Heterocyclic compounds, such as those containing oxazole, pyrrolidine, and sulfonyl groups, play a pivotal role in drug discovery due to their diverse biological activities. These structures are often key components in molecules with central nervous system (CNS) activity, including antidepressants, anticonvulsants, and anxiolytics, due to their ability to interact with various enzymes and receptors (Saganuwan, 2017).
Pyrrolidine Derivatives
Pyrrolidine derivatives are significant in medicinal chemistry for their stereochemical and pharmacophoric diversity, influencing the design of new drugs for various therapeutic areas. The inclusion of pyrrolidine rings in drug molecules can improve pharmacokinetic properties and enhance biological activity, highlighting their importance in the development of novel therapeutics (Li Petri et al., 2021).
Oxazole Derivatives in Biological Applications
Oxazole derivatives are explored for their broad biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Their structural versatility allows for the modulation of biological activity through chemical modifications, making them valuable scaffolds in drug design (Abdurakhmanova et al., 2018).
Sulfonyl Compounds in Therapeutics
Compounds containing sulfonyl groups are studied for their therapeutic potential, particularly in the development of drugs targeting the CNS. These compounds can serve as lead molecules for synthesizing compounds with potential CNS activity, further emphasizing the importance of such functional groups in medicinal chemistry (Saganuwan, 2017).
properties
IUPAC Name |
5-(3-ethoxypropylamino)-2-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O4S/c1-2-26-13-5-10-21-19-17(14-20)22-18(27-19)15-6-8-16(9-7-15)28(24,25)23-11-3-4-12-23/h6-9,21H,2-5,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMQPQXYPYZTKJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCNC1=C(N=C(O1)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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